Bipedal DNA walker mediated enzyme-free exponential isothermal signal amplification for rapid detection of microRNA†
Chemical Communications Pub Date: 2019-10-21 DOI: 10.1039/C9CC06214A
Abstract
In this work, a bipedal DNA walker was employed to mediate an efficient enzyme-free exponential isothermal DNA signal amplification. On the basis of the bipedal DNA walker mediated enzyme-free exponential isothermal signal amplification, an electrochemiluminescence (ECL) biosensor was constructed for sensitive and rapid detection of microRNA (miRNA) with a limit of detection down to 0.24 fM and requiring less than 40 min.
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